Cas no 16845-16-2 (Eleutheroside B1)

Eleutheroside B1 structure
Eleutheroside B1 structure
Product Name:Eleutheroside B1
CAS No:16845-16-2
MF:C17H20O10
MW:384.334706306458
CID:198716
PubChem ID:12302276
Update Time:2025-09-27

Eleutheroside B1 Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,7-(a-D-glucopyranosyloxy)-6,8-dimethoxy-
    • ELEUTHEROSIDE B1(RG) PrintBack
    • EleutherosideB1 (8CI)
    • Isofraxidin a-D-glucopyranoside
    • ELEUTHEROSIDE B1(RG)
    • Calycanthoside
    • Eleutheroside B1
    • 6,8-dimethoxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one
    • ST077084
    • 6,8-Dimethoxy-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one
    • 6,8-dimethoxy-7-[3,4,5-trihydroxy-6-(hydroxymethyl)(2H-3,4,5,6-tetrahydropyran -2-yl)oxy]chromen-2-one
    • CHEBI:172617
    • 7-(.ALPHA.-D-GLUCOPYRANOSYLOXY)-6,8-DIMETHOXY-2H-1-BENZOPYRAN-2-ONE
    • 7-(alpha-D-Glucopyranosyloxy)-6,8-dimethoxy-2H-1-benzopyran-2-one
    • AZA7PP6D4R
    • Eleutheroside-B1
    • Isofraxidin alpha-D-glucopyranoside
    • MS-26315
    • 6,8-dimethoxy-7-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one
    • AC-34064
    • CS-0113675
    • 2H-1-BENZOPYRAN-2-ONE, 7-(.ALPHA.-D-GLUCOPYRANOSYLOXY)-6,8-DIMETHOXY-
    • 6,8-Dimethoxy-7-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-2H-chromen-2-one
    • E80556
    • DTXSID801316838
    • ISOFRAXIDIN 7-O-.ALPHA.-D-GLUCOPYRANOSIDE
    • Isofraxidin 7-o-alpha-D-glucopyranoside
    • HY-135646
    • 2H-1-Benzopyran-2-one, 7-(alpha-D-glucopyranosyloxy)-6,8-dimethoxy-
    • UNII-AZA7PP6D4R
    • 6,8-dimethoxy-7-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxychromen-2-one
    • DA-52856
    • 16845-16-2
    • AKOS040760770
    • ISOFRAXIDIN .ALPHA.-D-GLUCOPYRANOSIDE
    • Inchi: 1S/C17H20O10/c1-23-8-5-7-3-4-10(19)26-14(7)16(24-2)15(8)27-17-13(22)12(21)11(20)9(6-18)25-17/h3-5,9,11-13,17-18,20-22H,6H2,1-2H3
    • InChI Key: IKUQEFGEUOOPGY-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C(C1CO)O)O)O)OC1=C(C=C2C=CC(=O)OC2=C1OC)OC

Computed Properties

  • Exact Mass: 384.10564683 g/mol
  • Monoisotopic Mass: 384.10564683 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 554
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 144
  • Molecular Weight: 384.3

Experimental Properties

  • Melting Point: 218°C

Eleutheroside B1 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
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